4-bromo-N-(4-isopropoxyphenyl)benzamide

• IUPAC Name: 4-bromo-N-(4-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C16H16BrNO2/c1-11(2)20-15-9-7-14(8-10-15)18-16(19)12-3-5-13(17)6-4-12/h3-11H,1-2H3,(H,18,19)
• InChI Key: XUSZJZROFDIROL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 4-bromo-N-(4-isopropoxyphenyl)benzamide involves multiple steps, including bromination, amide formation, and often the use of catalysis to achieve the desired product. For instance, the synthesis of related benzamide derivatives has been described through reactions involving brominated precursors and specific reagents under controlled conditions, demonstrating the complexity and precision required in chemical synthesis processes (Saeed et al., 2010).

Molecular Structure Analysis

The molecular structure of benzamide derivatives, including those similar to 4-bromo-N-(4-isopropoxyphenyl)benzamide, has been extensively studied through techniques like X-ray diffraction. These studies reveal crucial details about the crystal structure, bonding patterns, and geometric configurations essential for understanding the compound's properties and reactivity. For example, the crystal structure analysis of related compounds has shown how specific intramolecular and intermolecular interactions contribute to the stability and molecular conformation (Subashini et al., 2012).